1-Piperazineethanol, 4-(3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)propyl)-, dihydrochloride

• CAS No.: 80761-11-1
• Molecular Formula: C21H34Cl2N2O
• Molecular Weight: 401.4 g/mol
• IUPAC Name: 2-[4-[3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)propyl]piperazin-1-yl]ethanol;dihydrochloride
• InChI: InChI=1S/C21H32N2O.2ClH/c24-15-14-23-12-10-22(11-13-23)9-3-8-21-19-6-1-4-17(19)16-18-5-2-7-20(18)21;;/h16,24H,1-15H2;2*1H
• InChI Key: VGAMYCSQQOXGNI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC3=C(CCC3)C(=C2C1)CCCN4CCN(CC4)CCO.Cl.Cl

Description

1-Piperazineethanol, 4-(3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)propyl)-, dihydrochloride is a chemical compound known for its unique structure and properties It is a derivative of piperazine, a heterocyclic organic compound that contains two nitrogen atoms at opposite positions in a six-membered ring

Preparation Methods

The synthesis of 1-Piperazineethanol, 4-(3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)propyl)-, dihydrochloride involves several steps. The synthetic route typically starts with the preparation of the piperazine ring, followed by the introduction of the ethanol and hexahydro-s-indacenyl groups. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve large-scale reactions in controlled environments to maintain consistency and quality of the compound .

Chemical Reactions Analysis

1-Piperazineethanol, 4-(3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)propyl)-, dihydrochloride undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it has been studied for its potential effects on cellular processes and signaling pathways. In medicine, it is being investigated for its potential therapeutic properties, including its ability to interact with specific molecular targets. In industry, it is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 1-Piperazineethanol, 4-(3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)propyl)-, dihydrochloride involves its interaction with specific molecular targets in cells. These interactions can modulate various signaling pathways and cellular processes, leading to the observed effects. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that this compound may influence neurotransmitter systems and other critical cellular functions .

Comparison with Similar Compounds

When compared to other similar compounds, 1-Piperazineethanol, 4-(3-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)propyl)-, dihydrochloride stands out due to its unique structure and properties. Similar compounds include other piperazine derivatives with different substituents on the ring. These compounds may share some chemical and biological properties but differ in their specific applications and effects. The uniqueness of this compound lies in its specific combination of functional groups and the resulting properties .